Cas no 16984-81-9 (3-methyl-1-oxo-1H-isochromene-4-carboxylic acid)

• Product Name: 3-methyl-1-oxo-1H-isochromene-4-carboxylic acid
• CAS No: 16984-81-9
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• MDL: MFCD00666002
• CID: 1351392
• PubChem ID: 12353985
• Update Time: 2025-04-20

3-methyl-1-oxo-1H-isochromene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-oxoisochromene-4-carboxylic Acid
• 1H-2-Benzopyran-4-carboxylic acid, 3-methyl-1-oxo-
• 3-methylisocoumarin-4-carboxylic acid
• 4-Carboxy-3-methyl-isocumarin
• KB-183497
• CTK0E4958
• F2176-0068
• 3-Methyl-isocumrain-4-carbonsaeure
• 3-METHYL-1-OXO-1H-ISOCHROMENE-4-CARBOXYLIC ACID
• 4-carboxy-1H-3-methyl-2-benzopyran-1-one
• SureCN2154703
• 4-Carboxy-3-methylisocoumarin
• 4-Carboxy-3-methylisocumarin
• SCHEMBL2154703
• J-512830
• EN300-235944
• 3-Methyl-1-oxo-1H-2-benzopyran-4-carboxylic acid
• DTXSID00493559
• 16984-81-9
• AKOS015957375
• 4-carboxy-3-methylisochromen-1-one
• 3-methyl-1-oxo-1H-isochromene-4-carboxylic acid

• MDL： MFCD00666002
• Inchi： 1S/C11H8O4/c1-6-9(10(12)13)7-4-2-3-5-8(7)11(14)15-6/h2-5H,1H3,(H,12,13)
• InChI Key： QSZOBUZRHRZWBB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(C(=O)O)=C1C)=O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives